5-[(4-chlorophenyl)thio]-1-methyl-3-nitro-1H-1,2,4-triazole

• IUPAC Name: 5-(4-chlorophenyl)sulfanyl-1-methyl-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C9H7ClN4O2S/c1-13-9(11-8(12-13)14(15)16)17-7-4-2-6(10)3-5-7/h2-5H,1H3
• InChI Key: WUUWZNYCOIKROK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)[N+](=O)[O-])SC2=CC=C(C=C2)Cl
• Molecular Formula: C9H7ClN4O2S
• Molecular Weight: 270.70 g/mol

Description

5-[(4-chlorophenyl)thio]-1-methyl-3-nitro-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as "CTNM" and has a molecular formula of C9H7ClN4O2S.

Mechanism of Action

The mechanism of action of CTNM involves the inhibition of the enzyme succinate dehydrogenase, which is involved in the respiratory chain of fungi and plants. This inhibition leads to the disruption of energy production in these organisms, ultimately resulting in their death.
Biochemical and Physiological Effects:
CTNM has been shown to have minimal toxicity to mammals, making it a promising candidate for use in agricultural applications. However, studies have also shown that CTNM can induce oxidative stress in mammalian cells, which may have implications for its use in other areas of research.

Advantages and Limitations for Lab Experiments

One of the major advantages of CTNM is its strong fungicidal activity, which makes it a valuable tool for studying plant pathogenic fungi. However, the use of CTNM in lab experiments may be limited by its relatively high cost and limited availability.

Future Directions

There are several areas of future research that could be pursued with regards to CTNM. These include the development of more efficient synthesis methods, the exploration of its potential as an herbicide, and the investigation of its potential use in other areas of scientific research. Additionally, further studies are needed to fully understand the biochemical and physiological effects of CTNM on mammalian cells.

Synthesis Methods

The synthesis of CTNM involves the reaction between 4-chlorobenzenethiol and 3-nitro-1-methyl-1H-1,2,4-triazole in the presence of a catalyst such as sodium ethoxide. The reaction takes place under reflux conditions and results in the formation of CTNM as a yellow solid.

Scientific Research Applications

CTNM has been extensively studied for its potential applications in various scientific research fields. One of the most significant areas of application is in the field of agriculture, where CTNM has been found to exhibit strong fungicidal activity against various plant pathogenic fungi. CTNM has also been studied for its potential use as an herbicide, with promising results.